6-Fluoro-N-(5-propyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide

• IUPAC Name: 6-fluoro-N-(5-propyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide
• InChI: InChI=1S/C11H11FN4OS/c1-2-4-9-15-16-11(18-9)14-10(17)7-5-3-6-8(12)13-7/h3,5-6H,2,4H2,1H3,(H,14,16,17)
• InChI Key: SINRGFUTKLOJKF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN=C(S1)NC(=O)C2=NC(=CC=C2)F
• Molecular Formula: C11H11FN4OS
• Molecular Weight: 266.30 g/mol

Description

The 1,3,4-thiadiazole moiety is a versatile scaffold that exhibits a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial. Several modifications have been done in the 1,3,4-thiadiazole moiety which showed good potency as anticonvulsant agents which are highly effective and have less toxicity.

Molecular Structure Analysis

The molecular structure of a compound is responsible for various pharmacological activities, and mostly heterocyclic moieties have diverse activities. The biological activities of several synthesized derivatives of 1,3,4-thiadiazole are based on assumptions like “the = N-C-S- moiety’s presence and strong aromaticity of the ring, which is responsible for providing low toxicity and great in vivo stability.

Chemical Reactions Analysis

The chemical reactions involving thiadiazole derivatives often depend on the substitution on the heterocyclic pyridine ring. Quinolines, which are similar to your compound, are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,3,4-thiadiazole derivatives are generally connected with the fact that this heterocyclic ring is a bioisostere of pyrimidine, which in turn is the skeleton of three nucleic bases.

Mechanism of Action

The mechanism of action of 1,3,4-thiadiazole derivatives is often related to their ability to disrupt processes related to DNA replication. This permits them to inhibit replication of both bacterial and cancer cells.

Safety and Hazards

While specific safety and hazard information for “6-Fluoro-N-(5-propyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide” is not available, it’s important to note that modifications in the 1,3,4-thiadiazole moiety have resulted in compounds with good potency as anticonvulsant agents which are highly effective and have less toxicity.

Future Directions

There is an urgent need to develop novel, more effective therapeutics. Thiadiazole ring is a versatile scaffold widely studied in medicinal chemistry. Therefore, future research may focus on modifying the structure of known derivatives with documented activity to design new antitumor agents.